N-Desmethyl eletriptan
N-Desmethyl eletriptan
N-Desmethyleletriptan is a member of indoles.
Brand Name:
Vulcanchem
CAS No.:
153525-55-4
VCID:
VC21125912
InChI:
InChI=1S/C21H24N2O2S/c24-26(25,19-6-2-1-3-7-19)12-10-16-8-9-21-20(13-16)17(15-23-21)14-18-5-4-11-22-18/h1-3,6-9,13,15,18,22-23H,4-5,10-12,14H2/t18-/m1/s1
SMILES:
C1CC(NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4
Molecular Formula:
C21H24N2O2S
Molecular Weight:
368.5 g/mol
N-Desmethyl eletriptan
CAS No.: 153525-55-4
Cat. No.: VC21125912
Molecular Formula: C21H24N2O2S
Molecular Weight: 368.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Desmethyleletriptan is a member of indoles. |
|---|---|
| CAS No. | 153525-55-4 |
| Molecular Formula | C21H24N2O2S |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | 5-[2-(benzenesulfonyl)ethyl]-3-[[(2R)-pyrrolidin-2-yl]methyl]-1H-indole |
| Standard InChI | InChI=1S/C21H24N2O2S/c24-26(25,19-6-2-1-3-7-19)12-10-16-8-9-21-20(13-16)17(15-23-21)14-18-5-4-11-22-18/h1-3,6-9,13,15,18,22-23H,4-5,10-12,14H2/t18-/m1/s1 |
| Standard InChI Key | HHTDENYTSCXDFO-GOSISDBHSA-N |
| Isomeric SMILES | C1C[C@@H](NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4 |
| SMILES | C1CC(NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4 |
| Canonical SMILES | C1CC(NC1)CC2=CNC3=C2C=C(C=C3)CCS(=O)(=O)C4=CC=CC=C4 |
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